2,10-Dimethylundecane

• CAS No.: 17301-27-8
• Molecular Formula: C13H28
• Molecular Weight: 184.36 g/mol
• IUPAC Name: 2,10-dimethylundecane
• InChI: InChI=1S/C13H28/c1-12(2)10-8-6-5-7-9-11-13(3)4/h12-13H,5-11H2,1-4H3
• InChI Key: AZUSLLNYWXCPIZ-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCC(C)C

Description

2,10-Dimethylundecane (CAS 17301-27-8) is a branched alkane with the molecular formula C₁₃H₂₈ and a molecular weight of 184.36 g/mol . It is characterized by two methyl groups positioned at the 2nd and 10th carbon atoms of an undecane backbone. This compound has been utilized in supramolecular chemistry, particularly as a building block for synthesizing pyrene-appended calix[4]arene derivatives. For instance, it serves as a linker in bis(pyrene)-functionalized calixarenes, which exhibit unique photophysical properties and host-guest interactions .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Isomers of Dimethylundecane

The positional isomerism of methyl groups on the undecane chain significantly influences the physicochemical and biological properties of these compounds. Below is a detailed comparison:

Table 1: Key Structural and Functional Differences Among Dimethylundecane Isomers

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2,10-Dimethylundecane	17301-27-8	C₁₃H₂₈	184.36	Synthetic applications in supramolecular chemistry (e.g., pyrene-functionalized calixarenes); no reported natural occurrence.
2,3-Dimethylundecane	–	C₁₃H₂₈	184.36	Dominant volatile compound in Ophiocordyceps sinensis; acts as a sex/age biomarker in white rhinoceros dung.
2,5-Dimethylundecane	17301-22-3	C₁₃H₂₈	184.36	Studied for its role in insect-host interactions; detected in plant essential oils.
2,7-Dimethylundecane	–	C₁₃H₂₈	184.36	Exhibits strong protein-binding affinity (docking score: −4.5 kcal/mol) with residues ASN328, VAL350, and THR358; potential bioactive compound.
2,8-Dimethylundecane	17301-25-6	C₁₃H₂₈	184.36	Structurally distinct isomer; no specific biological or industrial roles reported.
4,7-Dimethylundecane	17301-32-5	C₁₃H₂₈	184.36	Identified in plant volatile profiles (e.g., Gymnema sylvestre); industrial use restricted.

Physicochemical Considerations

All dimethylundecane isomers share identical molecular formulas and weights but differ in boiling points, melting points, and solubility due to variations in branching. For example:

• This compound ’s symmetrical branching may enhance thermal stability compared to asymmetrical isomers like 2,3- or 2,8-dimethylundecane .
• 2,3-Dimethylundecane ’s volatility contributes to its role as a semiochemical in animal communication .